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Compound Focus: 1-Ethyl-3-methylimidazolium tetrafluoroborate

CAS No.: 143314-16-3

Cat. No.: S610950

Density and Viscosity Data

The tables below summarize key experimental data for EMIM-BF4 and its binary mixtures.

Table 1: Density of EMIM-BF4 and its binary mixtures with deionized water (293 K to 333 K) [1]

Mass Fraction of EMIM-BF4  Temperature Density (g/lcm3)

100% (Pure) 293 K (20°C) 1.282

20% 293 Kto 333 K  Decreases linearly with temperature

15% 293 Kto 333 K Decreases linearly with temperature

10% 293 Kto 333 K Decreases linearly with temperature

5% 293 Kto 333 K  Decreases linearly with temperature (lowest density)

Table 2: Viscosity data for EMIM-BF4 mixtures
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. .. Temperature . .
Mixture Composition Viscosity Notes
Range
Pure EMIM-BF4 [1] 298 K (25°C) 25.2 mPa:s -
EMIM-BF4 + Organic 303.15 K to Negative viscosity Mixtures with DMAC,
Solvents [2] 333.15K deviation observed DMF, DMSO

Experimental Protocols

The following methodologies detail how the density and viscosity data for EMIM-BF4 were obtained.

Density Measurement (for agueous mixtures) [1]

e Equipment: Biolin Sigma 701 Forced Tensiometer with Density Probe.
e Procedure:
o Prepare binary mixtures of EMIM-BF4 and deionized water at specific mass fractions (e.g., 5%,
10%, 15%, 20%) using a high-frequency ultrasonicator and stir for 30 minutes.
o Store the prepared mixtures in tightly sealed centrifuge tubes to prevent moisture absorption.
o Measure density across a temperature range (e.g., 293 K to 333 K).
¢ Data Reliability: The density probe has a resolution of 0.0001 g/cm3.

Viscosity Measurement (for agueous mixtures) [1]

e Equipment: Brookfield DV2T Touch Screen Viscometer.
e Procedure:
o Load the sample into the viscometer.
o Measure viscosity at controlled temperatures from 25°C to 90°C.
o The instrument's speed range is 0.1 to 200 RPM, with an accuracy of £1% of its full-scale
range.

Density and Viscosity Measurement (for mixtures with organic
solvents) [2]
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e Density: Measured using a vibrating-tube digital density meter.
e Viscosity: Measured using a capillary viscometer.
e Conditions: Measurements were performed at atmospheric pressure across a temperature range of

303.15 K to 333.15 K.

Data Trends and Workflow

The diagram below illustrates the general experimental workflow and the key relationships between

variables that influence the density and viscosity of EMIM-BF4 mixtures.
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Experimental workflow for measuring EMIM-BF4 properties and key findings.

Key Insights for Researchers

¢ General Trends: For EMIM-BF4 aqueous mixtures, density decreases almost linearly with
increasing temperature [1]. Similarly, viscosity typically decreases as temperature rises.

e Mixture Packing: The negative values for excess molar volume (VE) in mixtures with organic solvents
like DMAC, DMF, and DMSO indicate more efficient molecular packing and weakened ion
interactions in the mixture compared to the pure substances [2].

o Data Gaps: Note that while density data for aqueous mixtures is available, comprehensive viscosity
values for the EMIM-BF4/water system across the same temperature and concentration ranges were
not fully detailed in the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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viscosity-temperature-dependence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.researchsquare.com/article/rs-2036965/v1
https://scispace.com/papers/density-and-viscosity-measurements-for-binary-mixtures-of-1-hvka69bzrf
https://www.smolecule.com/products/s610950?utm_src=pdf-custom-synthesis
https://www.researchsquare.com/article/rs-2036965/v1
https://scispace.com/papers/density-and-viscosity-measurements-for-binary-mixtures-of-1-hvka69bzrf
https://www.smolecule.com/products/b610950#emim-bf4-density-viscosity-temperature-dependence
https://www.smolecule.com/products/b610950#emim-bf4-density-viscosity-temperature-dependence
https://www.smolecule.com/products/b610950#emim-bf4-density-viscosity-temperature-dependence
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s610950?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s610950?utm_src=pdf-bulk
https://www.smolecule.com/products/s610950?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

